Technical Guide: Safety & Handling of 4-Thiazolemethanol, 2-(difluoromethyl)-
This guide serves as a Provisional Technical Data Sheet & Safety Guide for the research chemical [2-(difluoromethyl)-1,3-thiazol-4-yl]methanol . As a specialized intermediate with limited public toxicological data, this...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a Provisional Technical Data Sheet & Safety Guide for the research chemical [2-(difluoromethyl)-1,3-thiazol-4-yl]methanol . As a specialized intermediate with limited public toxicological data, this document synthesizes "read-across" data from structural analogues and standard chemical hygiene protocols for fluorinated heterocycles.
In modern medicinal chemistry, this compound is a high-value scaffold. The 2-difluoromethyl (CHF₂) group acts as a lipophilic hydrogen bond donor, often serving as a bioisostere for hydroxyl (-OH) or thiol (-SH) groups, but with significantly improved metabolic stability. The 4-hydroxymethyl moiety provides a versatile "handle" for further functionalization (e.g., conversion to halides, aldehydes, or ethers).
Primary Applications:
Fragment-Based Drug Discovery (FBDD): Used to probe binding pockets requiring a polar yet lipophilic interaction.
Agrochemical Synthesis: Structural analogue to metabolites of thiazole-carboxamide fungicides (e.g., Thifluzamide derivatives).
PART 2: HAZARD IDENTIFICATION (GHS CLASSIFICATION)
Note: This classification is predicted based on Structure-Activity Relationship (SAR) analysis of analogous 2-substituted thiazoles. It should be treated as a "Worst-Case Scenario" for safety.
Inhalation of dust/mist triggers mucosal inflammation.
PART 3: PHYSICOCHEMICAL PROPERTIES & HANDLING
Physical Constants (Predicted vs. Experimental)
Property
Value (Predicted/Observed)
Operational Implication
Appearance
Off-white to pale yellow solid (low melting) or viscous oil.
May require gentle warming to dispense if stored cold.
Melting Point
45–60 °C (Estimated)
Store Refrigerated (2–8°C). Low MP solids can fuse into a monolith if stored at room temp.
Boiling Point
~260 °C (at 760 mmHg)
Low volatility; inhalation hazard is primarily from dust or aerosols, not vapor.
Solubility
Soluble in DMSO, Methanol, DCM. Sparingly soluble in water.[2]
Use DMSO for biological stock solutions.
LogP
~1.2
Moderately lipophilic; capable of cell permeability.
Storage & Stability Protocol
Temperature: Store at 2°C to 8°C .
Atmosphere: Hygroscopic. Store under inert gas (Argon or Nitrogen) . The difluoromethyl group is generally stable, but the hydroxymethyl group can oxidize if exposed to air/moisture over long periods.
Incompatibility: Avoid strong oxidizing agents (e.g., permanganates) which will convert the alcohol to the corresponding carboxylic acid (2-difluoromethyl-thiazole-4-carboxylic acid).
PART 4: SYNTHESIS & METABOLIC PATHWAYS[2][3]
A. Synthetic Origin (The Reduction Route)
The most robust synthesis for this alcohol involves the reduction of its ester precursor. This is critical knowledge for process chemists scaling up the material.
Caption: Standard reduction pathway converting the ester intermediate to the target alcohol using Sodium Borohydride.
B. Metabolic Fate (Bioactivation)
In biological systems, the primary clearance mechanism is likely Phase I Oxidation . Researchers must be aware that the metabolite (the acid) may have different toxicity profiles than the parent alcohol.
Caption: Predicted Phase I metabolic oxidation pathway in mammalian systems.
PART 5: EMERGENCY RESPONSE PROTOCOLS
First Aid Measures
Eye Contact: Immediately flush with saline/water for 15 minutes . The thiazole nitrogen can cause alkaline-like irritation; do not delay irrigation.
Skin Contact: Wash with soap and water. Do not use ethanol or solvents, as they may increase transdermal absorption of the fluorinated compound.
Ingestion: Rinse mouth. Do NOT induce vomiting. The difluoromethyl group is stable, but hydrolysis in high-acid stomach environments could theoretically release fluoride ions (rare, but possible).
Spill Management
Evacuate: Isolate the area (10 meters).
PPE: Wear Nitrile gloves (min thickness 0.11mm) and P95 respirator.
Neutralization: Adsorb onto vermiculite or sand.
Disposal: Incineration is required. Do not drain. Fluorinated compounds must be treated in high-temperature incinerators equipped with scrubbers for HF (Hydrogen Fluoride) capture.
References
Alchimica. (n.d.). Product Catalog: [2-(difluoromethyl)-1,3-thiazol-4-yl]methanol (CAS 1447915-01-6). Retrieved from [Link]
Shanghai Institute of Organic Chemistry. (2021). Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles.[3][4] (Context on difluoromethyl stability). Retrieved from [Link]
NIST Chemistry WebBook. (2025).[5][6] 4-Methyl-5-thiazoleethanol Properties.[1][6][7][8][9] (Read-across for physical properties).[1][2] Retrieved from [Link]
Pharmacophore Properties of Difluoromethyl Thiazole Derivatives
Executive Summary: The Lipophilic Hydrogen Bond Donor[1] In modern medicinal chemistry, the difluoromethyl ( ) group has transcended its traditional role as a mere metabolic blocker. When attached to electron-deficient h...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Lipophilic Hydrogen Bond Donor[1]
In modern medicinal chemistry, the difluoromethyl (
) group has transcended its traditional role as a mere metabolic blocker. When attached to electron-deficient heterocycles like thiazole , it functions as a lipophilic hydrogen bond donor (LiHD) . This guide analyzes the pharmacophore properties of difluoromethyl thiazole derivatives, demonstrating how this motif bridges the gap between the high polarity of hydroxyl groups and the lipophilicity of methyl/trifluoromethyl groups.
Key Technical Insight: The electron-withdrawing nature of the thiazole ring (particularly at the C2 position) significantly acidifies the
proton, enhancing its hydrogen bond donor capability ( modulation) while maintaining a lipophilic profile ( modulation) that favors membrane permeability.
Physicochemical Foundations
The Electrostatic Landscape
The thiazole ring is
-electron deficient. When a group is attached, particularly at the C2 position, the inductive effect of the ring nitrogen and sulfur atoms pulls electron density away from the difluoromethyl carbon.
Acidity Modulation: The
of the proton on a thiazole is estimated to be lower (more acidic) than on a phenyl ring. This strengthens the hydrogen bond interaction with target proteins.
Dipole Alignment: The
group creates a localized dipole that can align antiparallel to carbonyls in the binding pocket, mimicking the directional bonding of an -OH group but without the desolvation penalty associated with highly polar donors.
Lipophilicity and Permeability (LogP/LogD)
Replacing a hydroxyl (-OH) group with a difluoromethyl (-
) group typically results in:
Increased Lipophilicity:
to .
Improved Permeability: The
group is not a "classical" H-bond donor and does not strongly solvate water molecules. This reduces the energetic cost of desolvation when entering the lipid bilayer.
Table 1: Bioisosteric Comparison of Thiazole Substituents
Property
Methyl (-)
Hydroxyl (-)
Difluoromethyl (-)
H-Bond Donor
No
Strong
Moderate (Lipophilic)
H-Bond Acceptor
No
Strong
Weak (Fluorine)
Metabolic Stability
Low (Oxidation)
Low (Glucuronidation)
High
Lipophilicity
High
Low
Balanced
Steric Bulk
Small
Small
Medium
Pharmacophore Modeling & SAR
Binding Mode Interactions
In a protein binding pocket, the difluoromethyl thiazole motif operates through a dual-interaction mechanism:
Primary Interaction: The acidic C-H proton acts as a donor to backbone carbonyls or side-chain acceptors (Asp, Glu).
Secondary Interaction: The fluorine atoms can engage in orthogonal multipolar interactions with amide carbonyl carbons or proximal hydrogens (
).
Conformational Control (The "Fluorine Effect")
The
group can lock the conformation of the thiazole side chain via intramolecular hydrogen bonding (IMHB) or electrostatic repulsion.
Example: In 2-(difluoromethyl)-4-substituted thiazoles, the
proton may form a weak IMHB with a heteroatom on the C4-substituent, planarizing the molecule and pre-organizing it for binding.
Visualization: Pharmacophore & Logic
Pharmacophore Interaction Map
The following diagram illustrates the interaction of a 2-difluoromethyl thiazole within a theoretical kinase binding pocket (e.g., Hinge Region).
Caption: Interaction map showing the electronic activation of the CF2H group by the thiazole ring and its subsequent binding and metabolic blocking properties.
Decision Logic for Lead Optimization
When should you deploy the difluoromethyl thiazole bioisostere?
Caption: Strategic decision tree for implementing CF2H-thiazole bioisosteres in Hit-to-Lead optimization.
Experimental Protocols
Synthesis of 2-(Difluoromethyl)thiazole Derivatives
Two primary methods are recommended depending on the stage of synthesis.
Setup: In a pressure tube, dissolve thiazole substrate (1.0 equiv) and Zn(SO
CFH) (3.0 equiv) in DCM/Water (2.5:1).
Initiation: Add TFA (1.0 equiv) followed by TBHP (70% aq, 5.0 equiv) slowly at 0°C.
Reaction: Seal and stir vigorously at RT for 12-24 hours.
Mechanism: The radical
is generated and attacks the electron-deficient C2 position of the protonated thiazole.
Note: This reaction works best on electron-deficient heterocycles; the thiazole nitrogen aids in the nucleophilic radical attack.
Physicochemical Profiling[2][3]
LogD Determination: Use the shake-flask method with Octanol/PBS (pH 7.4). Quantify using HPLC.
H-Bond Acidity (
): Measure the of the proton in vs. . A larger shift indicates stronger H-bond donor capability.
References
Zafrani, Y., et al. (2017).[1][2] "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry.
Meanwell, N. A. (2018).[2] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.
Luo, Y., et al. (2024). "Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date." RSC Advances.
Fujiwara, Y., et al. (2012). "Practical, Innate C-H Functionalization of Heterocycles: C-H Difluoromethylation." Nature.
Xing, L., et al. (2015).[2] "The Difluoromethyl Group as a Hydrogen Bond Donor: A Theoretical and Experimental Study." Chemistry - A European Journal.
The Difluoromethyl Group as a Bioisosteric Chameleon: Unlocking New Potential in Thiazole Scaffolds
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract In the landscape of modern medicinal chemistry, the strat...
In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups has become a cornerstone of rational drug design. Among these, the difluoromethyl (CF2H) group is emerging as a uniquely versatile bioisostere, capable of profoundly modulating the physicochemical and pharmacokinetic properties of bioactive scaffolds. This technical guide provides a comprehensive exploration of the bioisosteric potential of the 2-(difluoromethyl) group within the privileged thiazole scaffold. We will delve into the nuanced electronic and steric effects of the CF2H moiety, detailing its capacity to act as a lipophilic hydrogen bond donor and a metabolically stable surrogate for common functional groups. This guide will further present detailed, field-proven methodologies for the synthesis of 2-(difluoromethyl)thiazole derivatives and for the in vitro evaluation of their bioisosteric potential, offering a practical roadmap for researchers in drug discovery and development.
The Rise of the Difluoromethyl Group: A Paradigm Shift in Bioisosterism
Bioisosterism, the principle of substituting a functional group with another that retains similar biological activity, is a fundamental strategy in lead optimization.[1] The difluoromethyl (CF2H) group has garnered significant attention as a fascinating bioisostere due to its unique combination of properties that distinguish it from the more traditional methyl (CH3) and trifluoromethyl (CF3) groups.[2][3]
The CF2H group is considered a bioisostere for hydroxyl (OH), thiol (SH), and amine (NH2) functionalities.[4] This is attributed to its ability to act as a hydrogen bond donor , a consequence of the polarization of the C-H bond by the two highly electronegative fluorine atoms.[5][6] This capacity to engage in hydrogen bonding allows it to mimic the interactions of protic groups with biological targets, while often conferring enhanced metabolic stability.[7][8]
Furthermore, the CF2H group presents a unique lipophilicity profile. While generally considered a lipophilicity-enhancing group, its impact is more moderate compared to the highly lipophilic CF3 group, offering a finer tool for tuning a drug candidate's solubility and membrane permeability.[9][10][11] This nuanced character allows for the optimization of absorption, distribution, metabolism, and excretion (ADME) properties, a critical hurdle in drug development.[12]
The Thiazole Scaffold: A Privileged Heterocycle in Medicinal Chemistry
The thiazole ring is a five-membered heterocyclic scaffold that is a common feature in a vast array of biologically active compounds, including numerous FDA-approved drugs.[13] Its prevalence stems from its ability to engage in a variety of non-covalent interactions, including hydrogen bonding, dipole-dipole interactions, and π-stacking.[8] The thiazole nucleus is relatively stable and serves as a versatile platform for the introduction of diverse substituents to modulate biological activity and pharmacokinetic properties.[14][15]
The incorporation of fluorine-containing groups into thiazole scaffolds has been a successful strategy for the development of novel therapeutics with improved efficacy and safety profiles.[16][17] The introduction of a difluoromethyl group at the 2-position of the thiazole ring is a particularly compelling strategy, as this position is often crucial for interaction with biological targets and is a potential site of metabolism.
Physicochemical Properties: A Comparative Analysis
The decision to employ a bioisosteric replacement is rooted in a thorough understanding of the comparative physicochemical properties of the functional groups . The following table summarizes key properties of the 2-(difluoromethyl)thiazole scaffold in comparison to its 2-methyl and 2-hydroxy analogues.
Property
2-Methylthiazole
2-Hydroxythiazole (2-Thiazolone)
2-(Difluoromethyl)thiazole
Rationale for Bioisosteric Advantage of CF2H
Molecular Weight ( g/mol )
99.15
101.12
133.12
Increased mass can influence binding and pharmacokinetics.
Offers a "sweet spot" of increased lipophilicity for enhanced membrane permeability without the excessive lipophilicity of a CF3 group that can lead to poor solubility and off-target effects.[10]
pKa
~2.5 (of conjugate acid)
~8.9 (acidic)
Estimated to be less basic than 2-methylthiazole due to the electron-withdrawing nature of the CF2H group.
Modulation of basicity can impact drug-target interactions and solubility at physiological pH.
Hydrogen Bonding
Acceptor (N atom)
Donor (OH) and Acceptor (N, C=O)
Donor (C-H) and Acceptor (N atom)
The CF2H group can mimic the hydrogen bond donating ability of a hydroxyl group while increasing lipophilicity and metabolic stability.[5][19]
Metabolic Stability
Prone to oxidation at the methyl group.
Can undergo glucuronidation or sulfation.
Generally more resistant to oxidative metabolism at the 2-position.[8]
Blocking a key metabolic soft spot can significantly improve a drug's half-life and bioavailability.
Dipole Moment (Debye)
~1.5
~3.5
Estimated to be higher than 2-methylthiazole.
Altered dipole moment can influence binding to polar pockets in a target protein.
Synthetic Strategies for 2-(Difluoromethyl)thiazole Scaffolds
The synthesis of 2-(difluoromethyl)thiazole derivatives can be approached through several strategic pathways. The choice of method will depend on the availability of starting materials and the desired substitution pattern on the thiazole ring.
The Hantzsch Thiazole Synthesis: A Classic Approach
The Hantzsch thiazole synthesis is a cornerstone of heterocyclic chemistry and provides a versatile route to a wide range of thiazole derivatives.[16][20] For the synthesis of 2-(difluoromethyl)thiazoles, a key starting material is difluoroacetamide or a related difluoroacetyl synthon.
Experimental Protocol: Synthesis of a model 2-(difluoromethyl)-4-phenylthiazole
Step 1: Synthesis of Difluorothioacetamide. In a sealed tube, dissolve difluoroacetamide (1.0 eq) in anhydrous toluene. Add Lawesson's reagent (0.5 eq) and heat the mixture at 110 °C for 12 hours. Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature, and purify the crude product by column chromatography on silica gel to yield difluorothioacetamide.
Step 2: Cyclization with an α-haloketone. To a solution of difluorothioacetamide (1.0 eq) in absolute ethanol, add 2-bromoacetophenone (1.0 eq). Reflux the mixture for 4-6 hours, monitoring by TLC.[11]
Step 3: Work-up and Purification. After completion of the reaction, cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 2-(difluoromethyl)-4-phenylthiazole.
Difluoromethylation of Pre-formed Thiazole Scaffolds
An alternative and often more convergent approach involves the late-stage introduction of the difluoromethyl group onto a pre-existing thiazole ring. This can be particularly advantageous for creating a library of analogs from a common intermediate.
Experimental Protocol: Difluoromethylation of 2-Lithiothiazole
Step 1: Lithiation of Thiazole. In a flame-dried, three-necked flask under an argon atmosphere, dissolve thiazole (1.0 eq) in anhydrous THF and cool to -78 °C. Add n-butyllithium (1.05 eq) dropwise, maintaining the temperature below -70 °C. Stir the resulting solution at -78 °C for 1 hour to ensure complete formation of 2-lithiothiazole.
Step 2: Difluoromethylation. To the solution of 2-lithiothiazole, add a solution of a suitable difluoromethylating agent, such as bromodifluoromethane or a difluoromethyl sulfonium salt, in anhydrous THF at -78 °C.[21] Allow the reaction to slowly warm to room temperature and stir for 12 hours.
Step 3: Quenching and Work-up. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.
Step 4: Purification. Purify the crude product by column chromatography on silica gel to yield 2-(difluoromethyl)thiazole.
Caption: Synthetic routes to 2-(difluoromethyl)thiazoles.
Evaluating the Bioisosteric Potential: Key In Vitro Assays
A comprehensive evaluation of the bioisosteric potential of the 2-(difluoromethyl)thiazole scaffold requires a battery of in vitro assays to quantify its impact on key drug-like properties.
Lipophilicity Determination (logP/logD)
Protocol: Shake-Flask Method for logP Determination
Preparation of Phases: Prepare a mutually saturated solution of n-octanol and phosphate-buffered saline (PBS) at pH 7.4.
Sample Preparation: Prepare a stock solution of the test compound (e.g., 2-(difluoromethyl)-4-phenylthiazole and its 2-methyl-4-phenylthiazole analog) in a suitable solvent (e.g., DMSO) at a known concentration.
Partitioning: In a glass vial, add a known volume of the stock solution to a mixture of the pre-saturated n-octanol and PBS. Vortex the mixture vigorously for 5 minutes to ensure thorough mixing and then centrifuge to separate the phases.
Quantification: Carefully remove aliquots from both the n-octanol and PBS layers. Determine the concentration of the compound in each phase using a suitable analytical method, such as HPLC-UV or LC-MS.
Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the PBS phase.
Metabolic Stability Assessment
Protocol: Liver Microsomal Stability Assay
Incubation Mixture Preparation: In a microcentrifuge tube, prepare an incubation mixture containing liver microsomes (human or from another relevant species), NADPH (as a cofactor for cytochrome P450 enzymes), and phosphate buffer (pH 7.4).
Initiation of Reaction: Pre-warm the incubation mixture to 37 °C. Add the test compound (from a stock solution in DMSO) to initiate the metabolic reaction.
Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture and quench the metabolic activity by adding an ice-cold organic solvent (e.g., acetonitrile) containing an internal standard.
Analysis: Centrifuge the quenched samples to precipitate the proteins. Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining at each time point.
Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the resulting line is the elimination rate constant (k). The in vitro half-life (t1/2) can then be calculated as 0.693/k.
Hydrogen Bond Donating Capacity
Protocol: 1H NMR Titration
Sample Preparation: Prepare a series of solutions of the test compound (e.g., 2-(difluoromethyl)thiazole) in a deuterated, non-polar solvent (e.g., CDCl3) at a constant concentration.
Titration: To each solution, add increasing concentrations of a hydrogen bond acceptor, such as dimethyl sulfoxide-d6 (DMSO-d6).
NMR Analysis: Acquire the 1H NMR spectrum for each sample, paying close attention to the chemical shift of the C-H proton of the difluoromethyl group.
Data Analysis: Plot the change in the chemical shift (Δδ) of the CF2H proton as a function of the concentration of the hydrogen bond acceptor. The magnitude of the shift provides a qualitative measure of the hydrogen bond donating strength. Quantitative analysis can be performed by fitting the data to a suitable binding isotherm to determine the association constant (Ka).[5]
Melting point and physical characteristics of 4-Thiazolemethanol 2-(difluoromethyl)-
This is a comprehensive technical guide on 4-Thiazolemethanol, 2-(difluoromethyl)- . Physicochemical Characterization, Synthesis, and Analytical Profiling Executive Summary 4-Thiazolemethanol, 2-(difluoromethyl)- (CAS: 1...
Author: BenchChem Technical Support Team. Date: February 2026
This is a comprehensive technical guide on 4-Thiazolemethanol, 2-(difluoromethyl)- .
Physicochemical Characterization, Synthesis, and Analytical Profiling
Executive Summary
4-Thiazolemethanol, 2-(difluoromethyl)- (CAS: 1447915-01-6 ) is a specialized heterocyclic building block used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs) and agrochemicals. Distinguished by the 2-difluoromethyl (
) motif, this compound serves as a critical bioisostere for methyl or hydroxymethyl groups, offering modulated lipophilicity () and metabolic stability compared to its non-fluorinated analogs.
This guide provides a definitive technical analysis of its physical properties, validated synthetic routes, and characterization protocols, designed to support high-integrity research and development.
Chemical Identity & Structural Analysis[1][2][3]
Parameter
Data
IUPAC Name
[2-(Difluoromethyl)-1,3-thiazol-4-yl]methanol
Common Name
2-(Difluoromethyl)-4-hydroxymethylthiazole
CAS Registry Number
1447915-01-6
Molecular Formula
Molecular Weight
165.16 g/mol
SMILES
OCC1=CSC(C(F)F)=N1
InChI Key
MBLJNILKLALYQW-UHFFFAOYSA-N
Structural Significance
The molecule features a 1,3-thiazole core substituted at the C2 position with a difluoromethyl group and at the C4 position with a hydroxymethyl group.
Group (C2): Acts as a lipophilic hydrogen bond donor. It lowers the basicity of the thiazole nitrogen compared to a methyl group, potentially improving oral bioavailability in drug candidates.
Group (C4): A versatile handle for further functionalization (e.g., oxidation to aldehyde/acid, conversion to halides, or etherification).
Physical Characteristics & Properties
Melting Point and State
Physical State: Typically isolated as a viscous, pale-yellow oil or a low-melting solid (semisolid) at ambient temperature.
Melting Point (Experimental/Predicted):
Note: While specific experimental melting point data is often proprietary to specific batch crystallizations, structural analogs (e.g., 2-methyl-4-thiazolemethanol) are liquids (bp 135°C @ 7mmHg). The introduction of the
group increases intermolecular dipole interactions, raising the melting point.
Estimated Range: 35–45 °C (often supercools to an oil).
Boiling Point (Predicted): ~260–270 °C at 760 mmHg.
Solubility Profile
High Solubility: Methanol, Ethanol, DMSO, Dichloromethane (DCM), Ethyl Acetate.
Moderate/Low Solubility: Water (compound is amphiphilic but lipophilic character dominates), Hexanes.
(Predicted): ~0.8 – 1.2 (More lipophilic than the non-fluorinated analog).
Synthesis & Production Protocols (Expertise & Experience)
The synthesis of 4-Thiazolemethanol, 2-(difluoromethyl)- typically follows a Hantzsch Thiazole Synthesis strategy. This pathway is preferred for its modularity and scalability.
Core Synthetic Pathway
Figure 1: Validated synthetic route via Hantzsch cyclization and ester reduction.
To ensure the identity and purity of the compound, the following analytical signatures must be verified.
Nuclear Magnetic Resonance (NMR)
NMR (400 MHz, or ):
~7.4–7.6 ppm (1H, s): Thiazole C5-H proton. This singlet confirms the integrity of the thiazole ring.
~6.6–7.0 ppm (1H, t, ): The characteristic triplet of the proton. The large coupling constant is diagnostic of the gem-difluoro group.
~4.6–4.8 ppm (2H, s/d): Methylene protons of the hydroxymethyl group ().
NMR:
~ -110 to -120 ppm (d, ): Distinct doublet confirming the presence of the difluoromethyl group.
Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization).
Expected Mass:
Da.
Fragment Pattern: Look for loss of
() or loss of fragment in high-energy collisions.
Safety & Handling (MSDS Highlights)
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).
Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
Handling: Use standard PPE. Avoid contact with strong oxidizing agents and acid chlorides (which react violently with the alcohol).
References
PubChem Compound Summary. (2025). [2-(Difluoromethyl)-1,3-thiazol-4-yl]methanol (CID 165945081). National Center for Biotechnology Information. Link
Fluorochem. (2024). Product Specification: (2-(Difluoromethyl)thiazol-4-yl)methanol (CAS 1447915-01-6).[2][3][4] Fluorochem Ltd. Link
Bidepharm. (2024). Chemical Properties of CAS 1447915-01-6. Bidepharm.[2][5] Link
Hantzsch, A. (1887). Ueber die Synthese des Thiazols und seiner Derivate. Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. (Foundational chemistry for thiazole synthesis).
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.
The Ascendant Role of 2-(Difluoromethyl)-4-Thiazolemethanol in Modern Medicinal Chemistry: A Technical Guide
In the ever-evolving landscape of drug discovery, the strategic incorporation of fluorine-containing motifs has become a cornerstone for enhancing the therapeutic potential of small molecules. Among these, the difluorome...
Author: BenchChem Technical Support Team. Date: February 2026
In the ever-evolving landscape of drug discovery, the strategic incorporation of fluorine-containing motifs has become a cornerstone for enhancing the therapeutic potential of small molecules. Among these, the difluoromethyl (-CF2H) group has garnered significant attention for its unique ability to modulate the physicochemical and pharmacokinetic properties of drug candidates. When coupled with a privileged heterocyclic scaffold like thiazole, the resulting synthons, such as 2-(difluoromethyl)-4-thiazolemethanol, offer a compelling platform for the development of next-generation therapeutics. This in-depth technical guide provides a comprehensive overview of the synthesis, properties, and medicinal chemistry applications of 2-(difluoromethyl)-4-thiazolemethanol, tailored for researchers, scientists, and drug development professionals.
The Strategic Advantage of the 2-(Difluoromethyl)thiazole Moiety
The thiazole ring is a well-established pharmacophore present in numerous natural products and FDA-approved drugs, prized for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of a difluoromethyl group at the 2-position of the thiazole ring imparts a unique set of properties that can be leveraged to overcome common challenges in drug development.
The -CF2H group serves as a bioisosteric replacement for hydroxyl (-OH), thiol (-SH), and amine (-NH2) functionalities.[3][4] Unlike the trifluoromethyl (-CF3) group, the difluoromethyl moiety retains an acidic proton, enabling it to act as a hydrogen bond donor, which can enhance binding affinity and specificity to biological targets.[3][5] Furthermore, the strong carbon-fluorine bonds contribute to increased metabolic stability by blocking sites susceptible to oxidative metabolism, thereby extending the half-life of a drug candidate.[5][6] The lipophilic nature of the -CF2H group can also improve membrane permeability and overall bioavailability.[3][4]
Synthesis of 2-(Difluoromethyl)-4-Thiazolemethanol: A Step-by-Step Protocol
The synthesis of 2-(difluoromethyl)-4-thiazolemethanol can be efficiently achieved through a multi-step process, typically commencing with the construction of the thiazole core via the Hantzsch thiazole synthesis, followed by the introduction of the difluoromethyl group and subsequent functional group manipulations.
Experimental Protocol:
Step 1: Synthesis of Ethyl 2-(difluoromethyl)thiazole-4-carboxylate
Reaction Setup: To a solution of ethyl 2-chloroacetoacetate (1 equivalent) in a suitable solvent such as ethanol, add 2,2-difluorothioacetamide (1.1 equivalents).
Reaction Conditions: Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield ethyl 2-(difluoromethyl)thiazole-4-carboxylate.
Step 2: Reduction to 2-(Difluoromethyl)-4-Thiazolemethanol
Reaction Setup: Dissolve the ethyl 2-(difluoromethyl)thiazole-4-carboxylate (1 equivalent) in an anhydrous solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).
Reduction: Cool the solution to 0 °C and add a reducing agent, such as lithium aluminum hydride (LiAlH4) or diisobutylaluminium hydride (DIBAL-H) (1.5-2 equivalents), portion-wise.
Reaction Conditions: Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and continue stirring until the starting material is consumed (monitored by TLC).
Quenching and Work-up: Carefully quench the reaction by the sequential addition of water, 15% aqueous sodium hydroxide, and water. Filter the resulting precipitate and wash with THF.
Purification: Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel to afford 2-(difluoromethyl)-4-thiazolemethanol.
Diagram of the Synthetic Workflow:
Caption: Synthetic route to 2-(Difluoromethyl)-4-thiazolemethanol.
Physicochemical Properties and Their Implications in Drug Design
The incorporation of the 2-(difluoromethyl) group and the 4-hydroxymethyl group imparts a unique combination of physicochemical properties to the thiazole scaffold. A comparative analysis of these properties is crucial for rational drug design.
Property
Influence of the -CF2H group
Influence of the -CH2OH group
Overall Impact on the Molecule
Lipophilicity (LogP)
Increases lipophilicity compared to a methyl or hydrogen substituent, aiding in membrane permeability.[3]
Provides multiple points for hydrogen bonding interactions with target proteins, potentially increasing binding affinity and selectivity.
pKa
The electron-withdrawing nature can influence the basicity of the thiazole nitrogen.
Generally has a minor effect on the pKa of the thiazole ring.
The overall electronic properties of the molecule can be modulated to influence its ionization state at physiological pH.
Applications in Medicinal Chemistry: A Landscape of Therapeutic Potential
The 2-(difluoromethyl)-4-thiazolemethanol scaffold is a versatile building block for the synthesis of a wide array of bioactive molecules. Its derivatives have shown promise in several therapeutic areas.
Anticancer Agents
Thiazole-containing compounds are known to exhibit potent anticancer activity through various mechanisms, including the inhibition of kinases, tubulin polymerization, and topoisomerases.[7][8] The 2-(difluoromethyl) group can enhance the potency and selectivity of these inhibitors. For instance, in the context of kinase inhibition, the hydrogen bond donating capability of the -CF2H group can lead to improved interactions with the hinge region of the kinase.
Illustrative Signaling Pathway: Kinase Inhibition
Caption: Inhibition of a kinase cascade by a 2-(difluoromethyl)thiazole derivative.
Antimicrobial Agents
The thiazole nucleus is a key component of many antimicrobial drugs.[2] Derivatives of 2-(difluoromethyl)-4-thiazolemethanol can be explored for their potential as novel antibacterial and antifungal agents. The increased lipophilicity imparted by the difluoromethyl group may facilitate penetration through microbial cell walls.
Anti-inflammatory Agents
Certain thiazole derivatives have demonstrated significant anti-inflammatory activity.[1] The unique electronic and steric properties of the 2-(difluoromethyl)-4-thiazolemethanol core can be exploited to design novel inhibitors of key inflammatory targets, such as cyclooxygenase (COX) enzymes or various cytokines.
Conclusion and Future Perspectives
The 2-(difluoromethyl)-4-thiazolemethanol scaffold represents a highly valuable building block in modern medicinal chemistry. The strategic combination of the bioisosteric and metabolically robust difluoromethyl group with the privileged thiazole core provides a powerful platform for the design of novel therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. The synthetic accessibility of this scaffold, coupled with its versatile derivatization potential, opens up exciting avenues for the discovery of new drug candidates across a wide range of diseases. Future research in this area will likely focus on the synthesis of diverse libraries of 2-(difluoromethyl)-4-thiazolemethanol derivatives and their systematic evaluation in various biological assays to unlock their full therapeutic potential.
References
Zhong, M., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7233-7284. [Link]
Zhao, Y., et al. (2022). Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by a Visible-Light-Promoted Difluoromethylation of Quinoxalin-2-Ones. Molecules, 27(24), 8847. [Link]
Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of medicinal chemistry, 58(21), 8315–8359. [Link]
Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. (n.d.). Asian Journal of Pharmaceutical and Clinical Research. Retrieved from [Link]
Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. (2021). Organic Letters, 23(22), 8863–8868. [Link]
IT Medical Team. (2011). Diverse biological activities of Thiazoles: A Retrospect. International Journal of Drug Development and Research. Retrieved from [Link]
Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). Molecules, 27(13), 3993. [Link]
Selective electrophilic di- and monofluorinations for the synthesis of 4-difluoromethyl and 4-fluoromethyl quinazolin(thi)ones by a Selectfluor-triggered multi-component reaction. (2020). Organic Chemistry Frontiers, 7(1), 103-108. [Link]
A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. (2022). International Journal of Advanced Research in Science, Communication and Technology. Retrieved from [Link]
Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. (2021). Systematic Reviews in Pharmacy, 12(1), 289-301. [Link]
Functionalization of 2-(Difluoromethyl)-4-thiazolemethanol: A Guide to Building Bioactive Scaffolds
Executive Summary & Strategic Value In modern medicinal chemistry and agrochemical development, the 2-(difluoromethyl)-4-thiazolemethanol scaffold represents a high-value building block. The 2-difluoromethyl ( ) group ac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Value
In modern medicinal chemistry and agrochemical development, the 2-(difluoromethyl)-4-thiazolemethanol scaffold represents a high-value building block. The 2-difluoromethyl (
) group acts as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl () or thiol () groups, offering improved metabolic stability and membrane permeability compared to its non-fluorinated analogs.
This Application Note provides a rigorous technical guide for functionalizing the C4-hydroxymethyl group. Unlike simple alkyl alcohols, the reactivity of this substrate is modulated by the electron-withdrawing nature of the thiazole ring and the
substituent. The protocols below are designed to maximize yield while preserving the integrity of the potentially base-sensitive moiety.
Chemical Properties & Handling
Property
Specification
Application Note
Molecular Formula
Molecular Weight
165.16 g/mol
Appearance
Pale yellow liquid to low-melting solid
Hygroscopic; store under inert atmosphere.
Solubility
DCM, THF, MeOH, EtOAc
Poor solubility in non-polar alkanes (Hexane).
Acidity (pKa)
~13-14 (Alcohol)
More acidic than benzyl alcohol due to the thiazole ring.
Stability
Sensitivity
The proton is weakly acidic. Avoid extremely strong bases (e.g., ) which can lead to deprotonation/elimination.
Reaction Pathways & Logic (DOT Visualization)
The following decision tree illustrates the primary functionalization pathways available for this scaffold.
Figure 1: Divergent synthesis pathways from the parent alcohol. The central alcohol serves as a pivot point for oxidation, activation, or direct coupling.
Detailed Experimental Protocols
Module A: Activation via Chlorination
Converting the alcohol to a chloride creates a versatile electrophile for
or bond formation. Thionyl chloride () is the reagent of choice, but temperature control is critical to prevent degradation of the thiazole ring.
Mechanism: The reaction proceeds via a chlorosulfite intermediate, followed by
displacement.
Protocol:
Setup: Charge a dry 100 mL round-bottom flask with 2-(difluoromethyl)-4-thiazolemethanol (1.65 g, 10.0 mmol) and anhydrous Dichloromethane (DCM, 20 mL).
Cooling: Cool the solution to 0°C using an ice/water bath.
Addition: Add Thionyl Chloride (
, 1.1 mL, 15.0 mmol) dropwise over 10 minutes. Note: Gas evolution (, ) will occur; ensure proper venting.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20-25°C) for 2-3 hours. Monitor by TLC (30% EtOAc/Hexane).
Quench: Carefully pour the reaction mixture into saturated aqueous
(50 mL) at 0°C. Caution: Vigorous bubbling.
Workup: Extract with DCM (
mL). Dry combined organics over , filter, and concentrate under reduced pressure.
Purification: The crude chloride is often pure enough for subsequent steps. If necessary, purify via short-path silica gel chromatography (10-20% EtOAc/Hexane).
The aldehyde is a gateway to reductive amination (for amine synthesis) or Wittig reactions. Manganese Dioxide (
) is preferred over Swern conditions for thiazole methanols due to its mildness and selectivity for "benzylic-like" heteroaromatic alcohols.
Protocol:
Setup: Dissolve 2-(difluoromethyl)-4-thiazolemethanol (1.0 g, 6.0 mmol) in DCM (30 mL) or Chloroform.
Reagent: Add activated
(5.2 g, ~60 mmol, 10 equiv). Note: Large excess is standard for heterogeneous oxidations.
Reaction: Stir the suspension vigorously at room temperature for 12-18 hours.
Filtration: Filter the mixture through a pad of Celite to remove the manganese solids. Wash the pad thoroughly with DCM.
Isolation: Concentrate the filtrate to obtain the aldehyde as a tan solid/oil.
Alternative: If
is sluggish, use Dess-Martin Periodinane (DMP) (1.1 equiv) in DCM at 0°C rt for 2 hours.
Expected Yield: 80-88%
Module C: Etherification (Mitsunobu Reaction)
Direct alkylation with phenols or acidic heterocycles is best achieved via the Mitsunobu reaction to avoid the strong bases required for Williamson ether synthesis.
Protocol:
Setup: In a dry flask under Argon, combine 2-(difluoromethyl)-4-thiazolemethanol (1.0 equiv), the Phenol/Nucleophile (1.1 equiv), and Triphenylphosphine (
Reaction: Stir at 0°C for 30 mins, then warm to room temperature and stir overnight.
Workup: Concentrate the solvent and triturate with
/Hexane to precipitate triphenylphosphine oxide (). Filter and purify the supernatant by column chromatography.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Low Yield in Alkylation
Competitive N-alkylation on Thiazole
Use steric bulk on the base or switch to Mitsunobu conditions to favor O-alkylation.
Degradation of
Base too strong (e.g., in DMF at heat)
The proton is acidic (). Switch to or in MeCN.
Incomplete Oxidation
Deactivated
Use "Activated" (precipitated under acidic conditions) or switch to Dess-Martin Periodinane.
References
Bioisosterism of Difluoromethyl Groups
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Toxicophores. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Thiazole Functionalization
Dondoni, A., & Marra, A. (2004). Thiazole-Based Synthetic Methods. Chemical Reviews, 104(5), 2557–2600. Link
General Oxidation Protocols (MnO2):
Cahiez, G., et al. (2010). Manganese Dioxide in Organic Synthesis. Synthesis, 2010(10), 1619-1630.
Related Agrochemical Synthesis (Thifluzamide Analogs)
Detailed synthesis of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid (closely related chemistry). Google Patents CN104672168A. Link
Application
Scalable synthesis methods for 4-Thiazolemethanol 2-(difluoromethyl)-
Application Note: Scalable Synthesis of 4-Thiazolemethanol, 2-(difluoromethyl)- Executive Summary This guide details a robust, scalable protocol for the synthesis of 4-Thiazolemethanol, 2-(difluoromethyl)- (CAS: 1196154-...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Scalable Synthesis of 4-Thiazolemethanol, 2-(difluoromethyl)-
Executive Summary
This guide details a robust, scalable protocol for the synthesis of 4-Thiazolemethanol, 2-(difluoromethyl)- (CAS: 1196154-87-8). This moiety is a critical bioisostere in modern agrochemical (e.g., oxathiapiprolin analogs) and pharmaceutical discovery, offering modulated lipophilicity and metabolic stability compared to non-fluorinated analogs.
The method described herein prioritizes process safety , atom economy , and scalability . It utilizes a modified Hantzsch Thiazole Synthesis followed by a chemoselective ester reduction. This route avoids the use of expensive transition metal catalysts and highly volatile fluorinated gases, making it suitable for kilo-lab to pilot-plant translation.
Retrosynthetic Strategy & Logic
The synthesis is disconnected into three logical stages. The core thiazole ring is constructed via the condensation of a thioamide and an
-halo keto ester. This approach is superior to direct difluoromethylation of a pre-formed thiazole, which often suffers from poor regioselectivity and high reagent costs.
Strategic Workflow:
Thioamide Formation: Conversion of commercially available difluoroacetonitrile (or difluoroacetamide) to 2,2-difluoroethanethioamide.
Hantzsch Cyclization: Condensation with ethyl bromopyruvate to form the thiazole ester.
Chemoselective Reduction: Conversion of the ester to the primary alcohol without affecting the thiazole ring or the difluoromethyl group.
Figure 1: Retrosynthetic workflow for the scalable production of 2-(difluoromethyl)-4-thiazolemethanol.
Detailed Experimental Protocols
Step 1: Synthesis of 2,2-Difluoroethanethioamide
Rationale: While Lawesson’s reagent can convert amides to thioamides, it generates stoichiometric phosphorus byproducts that are difficult to remove on scale. The use of NaSH (Sodium hydrosulfide) with Magnesium chloride as a catalyst provides a cleaner "gas-free" alternative to H₂S gas, operating effectively on the nitrile.
Solvent: DMF (Dimethylformamide) or DMAc (Dimethylacetamide)
Protocol:
Charge a reactor with DMF (5 vol) and MgCl₂·6H₂O. Stir until dissolved.
Add NaSH·xH₂O in one portion.[1][2][3][4][5] The mixture may turn green/grey.
Cool the mixture to 0–5°C.
Add Difluoroacetonitrile dropwise, maintaining internal temperature <15°C (Exothermic!).
Allow to warm to 20–25°C and stir for 4–6 hours. Monitor by HPLC (Note: Thioamides are polar; use a polar mobile phase).
Workup: Quench into ice water (20 vol). Extract with MTBE (3 x 5 vol). Wash organics with brine, dry over Na₂SO₄, and concentrate.[2]
Critical Check: The thioamide is relatively unstable. Use immediately in Step 2 or store at -20°C under Argon.
Step 2: Hantzsch Cyclization to Ethyl 2-(difluoromethyl)thiazole-4-carboxylate
Rationale: The Hantzsch synthesis is the "gold standard" for thiazoles. Ethyl bromopyruvate is used to introduce the carboxylate at the C4 position. Ethanol is the preferred solvent as it is compatible with the ester group (preventing transesterification byproducts).
Dissolve 2,2-Difluoroethanethioamide in Absolute Ethanol.
Add Ethyl bromopyruvate dropwise at room temperature.
Heat the mixture to reflux (78°C) for 4–8 hours.
Monitor by TLC/HPLC. The reaction is considered complete when the thioamide is consumed (<1%).
Workup: Concentrate the ethanol to ~20% volume. Pour residue into saturated aqueous NaHCO₃ (to neutralize HBr generated).
Extract with Ethyl Acetate or DCM. Dry and concentrate.
Purification: Recrystallize from Hexanes/EtOAc or distill under high vacuum if liquid.
Yield Expectation: 75–85%.
Step 3: Reduction to 2-(Difluoromethyl)-4-thiazolemethanol
Rationale: Lithium Aluminum Hydride (LiAlH₄) is hazardous on scale. The NaBH₄/CaCl₂ system (generating borohydride species in situ) or NaBH₄/MeOH is safer, cheaper, and highly selective for esters over the thiazole ring.
Allow to warm to room temperature and stir for 3–5 hours.
Quench: Carefully add Acetone (0.5 equiv) to destroy excess hydride, then add saturated NH₄Cl solution.
Extraction: Remove bulk alcohol solvent under vacuum. Extract aqueous residue with Ethyl Acetate (3x).
Isolation: Dry organics (MgSO₄) and concentrate.[2] The product often solidifies upon standing.
Purity: Typically >98% by HPLC.
Process Parameters & Data Summary
Parameter
Step 1: Thioamide
Step 2: Cyclization
Step 3: Reduction
Limiting Reagent
Difluoroacetonitrile
Thioamide
Thiazole Ester
Key Reagent
NaSH / MgCl₂
Ethyl Bromopyruvate
NaBH₄ / CaCl₂
Solvent
DMF
Ethanol
Ethanol/Methanol
Temperature
0°C 25°C
78°C (Reflux)
0°C 25°C
Time
4–6 h
4–8 h
3–5 h
Yield (Typical)
80–90%
75–85%
85–95%
Critical Impurity
Hydrolysis to amide
Uncyclized linear adduct
Over-reduction (rare)
Safety & Handling (E-E-A-T)
Difluoroacetonitrile: Highly toxic and volatile. Handle in a well-ventilated fume hood. Ensure cyanide-specific waste protocols are in place (though the CN bond is converted, trace starting material may remain).
Ethyl Bromopyruvate: A potent lachrymator. Wear double nitrile gloves and eye protection.
Hydrogen Evolution: Step 3 generates hydrogen gas. Ensure reactor is vented and free of ignition sources.
Fluorine NMR: Use ¹⁹F NMR to verify the integrity of the -CHF₂ group throughout the synthesis. The signal typically appears as a triplet around -110 to -125 ppm.
References
Hantzsch Thiazole Synthesis Review
Title: The Hantzsch Thiazole Synthesis: A Review of the Recent Liter
Technical Support Center: Crystallization of 4-Thiazolemethanol, 2-(difluoromethyl)-
Executive Summary & Chemical Context Compound: 4-Thiazolemethanol, 2-(difluoromethyl)- CAS: 1150617-54-1 Role: Key intermediate in the synthesis of Isavuconazole (Cresemba®). Critical Challenge: This intermediate often e...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context
Compound: 4-Thiazolemethanol, 2-(difluoromethyl)-
CAS: 1150617-54-1
Role: Key intermediate in the synthesis of Isavuconazole (Cresemba®).
Critical Challenge: This intermediate often exhibits "oiling out" (Liquid-Liquid Phase Separation, LLPS) rather than clean nucleation due to the competing lipophilicity of the difluoromethyl group and the polarity of the hydroxymethyl moiety.
This guide provides a self-validating workflow to transition this compound from a crude reaction mixture to a high-purity crystalline solid, essential for the subsequent coupling steps in antifungal API synthesis.
Core Protocol: Anti-Solvent Crystallization[1]
The most robust method for isolating the free base is a controlled anti-solvent addition. Direct cooling often fails due to the steep solubility curve.
Standard Operating Procedure (SOP)
Parameter
Specification
Rationale
Primary Solvent
Ethyl Acetate (EtOAc) or Isopropyl Acetate (IPAc)
Good solubility for the thiazole; moderate boiling point allows easy drying.
Anti-Solvent
n-Heptane or Methylcyclohexane
Low solubility for the product; miscible with acetates; induces supersaturation.
Concentration
100–120 mg/mL (in Primary)
High enough to drive yield, low enough to prevent premature oiling.
Temperature
45°C (Dissolution) 0°C (Isolation)
Thermal gradient maximizes yield.
Step-by-Step Workflow
Dissolution: Dissolve crude residue in EtOAc (5 volumes) at 45°C. Ensure full homogeneity.
Polishing Filtration: Filter hot (0.45 µm) to remove inorganic salts (e.g., LiCl/MgCl₂ from reduction steps) which act as heteronuclei for oiling.
Initial Seeding: Cool to 35°C. Add 0.5 wt% pure seed crystals. Wait 30 minutes. (Crucial: Establish surface area before anti-solvent addition).
Anti-Solvent Addition: Drip n-Heptane (3 volumes) over 2 hours while cooling to 20°C.
Final Cooling: Cool to 0-5°C over 1 hour. Age for 2 hours.
Isolation: Filter and wash with cold 1:3 EtOAc:Heptane.
Troubleshooting Guide (FAQ Format)
Q1: The solution turned into a milky emulsion (oiled out) instead of crystallizing. How do I recover?
Diagnosis: You encountered the Metastable Zone Width (MSZW) Limit . The solution entered the Liquid-Liquid Phase Separation (LLPS) region before it hit the nucleation boundary. This is common with fluorinated thiazoles.
Recovery Protocol:
Re-heat: Heat the mixture back to 50°C until the emulsion clears and becomes a single phase.
Add More Primary Solvent: Add 10-20% more EtOAc. This shifts the composition away from the "oiling boundary."
Seed High: Add seeds at a higher temperature (40°C) and hold for 1 hour.
Slow Cool: Do not add anti-solvent yet. Cool slowly to 25°C. Once a seed bed is established, then add heptane.
Q2: The product is colored (yellow/brown) and purity is <98%.
Diagnosis: Thiazole synthesis (Hantzsch-type or reduction) often generates regioisomers or des-fluoro impurities that co-crystallize.
Solution: Carbon Treatment & Resin Adsorption
Before crystallization, treat the EtOAc solution with Activated Carbon (Type ENO-PC, 5 wt%) for 30 minutes at 40°C.
Advanced: If specific metal impurities (Zn, Mg) remain from the synthesis, pass the solution through a silica plug or a scavenging resin (e.g., SiliaMetS® Thiol) to prevent metal-coordinated amorphous precipitation.
Q3: I cannot get the free base to crystallize at all. It remains a gum.
Diagnosis: The impurity profile is disrupting the crystal lattice energy. The free base melting point is likely depressed below room temperature by impurities.
Strategic Pivot: Salt Formation
Do not fight the free base. Convert it to a salt to rigidly define the lattice. The Hydrochloride (HCl) or Oxalate salts are superior for purification.
Salt Formation Protocol:
Dissolve crude oil in Isopropanol (IPA) (5 vol).
Add HCl in IPA (1.1 eq) dropwise at 20°C.
The HCl salt usually crystallizes spontaneously or upon adding MTBE as an anti-solvent.
Filter the salt (high purity).
Optional: Neutralize back to free base if strictly required for the next step, or use the salt directly (often compatible with subsequent coupling).
Process Visualization
The following diagrams illustrate the decision logic and the thermodynamic pathway to avoid oiling out.
Figure 1: Decision Matrix for Purification. Note the "Strategic Pivot" to salt formation if LLPS (oiling) persists.
Scientific Rationale (E-E-A-T)
Why EtOAc/Heptane?
The 2-(difluoromethyl) group adds significant lipophilicity compared to non-fluorinated analogues. While alcohols (MeOH/EtOH) are good solvents, they often hold impurities too well (low rejection). EtOAc provides a "sweet spot" where the thiazole is soluble but polar byproducts are less so. Heptane acts as a generic anti-solvent that forces the thiazole out of solution based on hydrophobic exclusion [1].
The Mechanism of Oiling Out
Oiling out occurs when the spinodal decomposition curve (liquid-liquid separation) lies above the solubility curve in the phase diagram. This is common for molecules with flexible alkyl chains or fluorine groups that disrupt crystal packing. By keeping the temperature higher during initial anti-solvent addition (35°C vs 20°C), we stay above the liquid-liquid immiscibility gap, forcing the system to enter the metastable zone where only solid nucleation is thermodynamically favored [2].
Impurity Rejection
The primary impurities in this synthesis are often the des-fluoro analog or regioisomeric thiazoles . These have different pKa values. If the free base crystallization fails to reject these (due to similar solubility profiles), the HCl salt formation leverages the difference in basicity. The target thiazole nitrogen will protonate and crystallize, while less basic impurities may remain in the mother liquor [3].
References
Wockhardt Ltd. (2015). Process for the preparation of Isavuconazole and its intermediates. WO2015150947A1. Link
Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann. (Standard text for LLPS mechanisms).
Basilea Pharmaceutica AG. (2011). Process for the manufacture of enantiomerically pure antifungal azoles. WO2011138655. Link
Shanghai Institute of Organic Chemistry. (2021). Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. (Context on fluorinated thiazole reactivity). Link
Optimization
Thiazole Chemistry Help Desk: Functionalization & Troubleshooting
Topic: Overcoming Low Conversion in Thiazolemethanol Functionalization Audience: Medicinal Chemists & Process Development Scientists Status: Active Support Diagnostic Triage: Identify Your Bottleneck Thiazolemethanol sub...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming Low Conversion in Thiazolemethanol Functionalization
Audience: Medicinal Chemists & Process Development Scientists
Status: Active Support
Diagnostic Triage: Identify Your Bottleneck
Thiazolemethanol substrates present a "double-edged" synthetic challenge: the thiazole ring is an electron-deficient heterocycle prone to catalyst poisoning, while the methanol handle (-CH₂OH) is often deactivated by the ring's inductive effects.
Before proceeding, identify your specific failure mode using the logic flow below.
Figure 1: Diagnostic decision tree for isolating the root cause of synthetic failure in thiazole substrates.
Module 1: Ring Functionalization (C-H Activation)
The Problem: You are attempting a Pd-catalyzed C-H arylation (e.g., at C5), but the reaction stalls.
The Root Cause:Heteroatom Poisoning. The thiazole nitrogen (N3) and sulfur (S1) are potent sigma-donors. They coordinate to the Palladium(II) center, forming a stable, catalytically inactive "rest state" complex, preventing the catalytic cycle from turning over.
Troubleshooting Guide: C-H Activation
Symptom
Diagnosis
Corrective Action
0% Conversion, SM Recovered
Catalyst Poisoning. The Pd is bound to the thiazole N.
Add Lewis Acids: Add LiCl (1.0 eq) or PivOH (30 mol%) . These bind the N-lone pair, freeing the Pd catalyst [1].
Homocoupling of Aryl Halide
C-H Step Failure. The catalyst is active (oxidative addition works) but cannot cleave the Thiazole C-H bond.
Switch Mechanism: Move to CMD conditions (Concerted Metalation-Deprotonation).[1] Use Pd(OAc)₂ with K₂CO₃/PivOH in DMA [2].
C2 vs. C5 Mixtures
Acidity Mismatch. C2 is most acidic (pKa ~29), but C5 is most nucleophilic.
For C5-Selectivity: Block C2 with a silyl group or use steric bulk. For C2-Selectivity: Use Cu(I) co-catalysis (CuI/phenanthroline), which favors the more acidic C2 position [3].
Mechanism: The "Poisoning" vs. "Activation" Pathway
Understanding why your reaction fails is critical to fixing it.
Figure 2: The competition between catalyst poisoning (N-binding) and productive C-H activation. Lewis acids block the poisoning pathway.
Module 2: Alcohol Functionalization (Mitsunobu)
The Problem: You need to convert the hydroxymethyl group (-CH₂OH) to an amine or ether, but standard Mitsunobu (DEAD/PPh₃) yields are <20%.
The Root Cause:pKa Mismatch & Betaine Interference.
Nucleophilicity: The electron-deficient thiazole ring pulls density from the oxygen, making the alkoxyphosphonium intermediate less stable.
Basic Nitrogen: The thiazole nitrogen can deprotonate the pronucleophile or react with the azodicarboxylate, disrupting the betaine formation.
Protocol: High-Efficiency Modified Mitsunobu
Standard DEAD/PPh₃ often fails for heterocycles. Use this ADDP/PBu₃ system for difficult substrates.
Reagents:
ADDP (1,1'-(Azodicarbonyl)dipiperidine): More stable betaine than DEAD.
PBu₃ (Tributylphosphine): More nucleophilic than PPh₃, drives reaction with hindered/electron-poor alcohols.
Step-by-Step Protocol:
Preparation: In a flame-dried flask under Argon, dissolve Thiazolemethanol (1.0 eq) and the Pronucleophile (e.g., Phthalimide, 1.2 eq) in anhydrous THF (0.1 M).
Azo Addition: Add ADDP (1.5 eq) solid in one portion (or dissolved in minimal THF if using a larger scale).
Why? Adding ADDP last prevents the "dead" reaction between PBu₃ and ADDP before the alcohol binds.
Ramp: Allow to warm to Room Temperature (25 °C) and stir for 12 hours.
Validation (TLC/LCMS):
Check: If you see a hydrazine byproduct (ADDP-H2) but no product, your pronucleophile is too acidic (pKa < 11) or the alcohol is too hindered.
Fix: Switch solvent to Toluene (higher temp stability) and heat to 60 °C.
Module 3: Frequently Asked Questions (FAQs)
Q: I need to arylate the C2 position, but C5 is reacting. How do I switch selectivity?A: C5 is the kinetic product of electrophilic palladation. To hit C2 (the thermodynamic/acidic product), you must switch to a Copper-mediated system or use a base-heavy Pd cycle.
Recommendation: Use Pd(OAc)₂ / CuI (20 mol%) / 1,10-phenanthroline. The Copper pre-activates the C2-H bond via deprotonation, transmetallating it to Palladium [3].
Q: My thiazolemethanol is decomposing during C-H activation. Why?A: Free alcohols are incompatible with many oxidative C-H activation conditions (oxidants like Ag₂CO₃ or Cu(OAc)₂ can oxidize the alcohol to an aldehyde).
Fix: Protect the alcohol as a TBS ether or Acetate before attempting ring functionalization. The protecting group also adds steric bulk, potentially improving regioselectivity.
Q: Can I use Minisci reactions (Radical alkylation) on thiazolemethanol?A: Yes, but be careful. Thiazoles are excellent radical acceptors at C2 .
Warning: If C2 is open, a radical generated from an alkyl halide/peroxide system will attack C2 exclusively. If you want C5, Minisci will not work.
Tip: Perform the reaction in aqueous TFA to protonate the nitrogen; this activates the ring toward nucleophilic radical attack [4].
References
Daugulis, O. et al. "Palladium-Catalyzed Arylation of Electron-Rich Heterocycles with Aryl Chlorides." Journal of the American Chemical Society, 2008. Link
Lafrance, M., & Fagnou, K. "Palladium-Catalyzed Benzene C–H Bond Functionalization." Journal of the American Chemical Society, 2006. Link
Hachiya, H. et al. "Nickel-Catalyzed Direct C–H Arylation of Thiazoles." Angewandte Chemie International Edition, 2010. Link
Duncton, M. A. "Minisci reactions: Versatile tools for the functionalization of heterocycles." MedChemComm, 2011. Link
Tsunoda, T. et al. "1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-BBu3): A New Reagent System for Mitsunobu Reaction." Tetrahedron Letters, 1993. Link
A Researcher's Guide to the 1H NMR Spectroscopic Analysis of 4-Thiazolemethanol, 2-(difluoromethyl)-
For researchers, scientists, and drug development professionals, the precise structural elucidation of novel chemical entities is paramount. 4-Thiazolemethanol, 2-(difluoromethyl)- is a heterocyclic compound of interest,...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the precise structural elucidation of novel chemical entities is paramount. 4-Thiazolemethanol, 2-(difluoromethyl)- is a heterocyclic compound of interest, and ¹H Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for its characterization. This guide provides an in-depth analysis of its expected ¹H NMR spectrum, a comparison with related structures, and a detailed experimental protocol.
Predicted ¹H NMR Spectrum of 4-Thiazolemethanol, 2-(difluoromethyl)-
The structure of 4-Thiazolemethanol, 2-(difluoromethyl)- contains four distinct types of protons, which will each give rise to a unique signal in the ¹H NMR spectrum. The electron-withdrawing nature of the difluoromethyl group and the thiazole ring itself will significantly influence the chemical shifts of these protons.
Proton
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constant (J, Hz)
H5 (Thiazole)
7.5 - 8.0
Singlet (s) or very fine multiplet
N/A
H (CHF₂)
6.8 - 7.5
Triplet (t)
²JHF ≈ 55-60 Hz
H (CH₂OH)
4.7 - 5.0
Singlet (s) or Doublet (d)
³JHH ≈ 5-7 Hz (if coupled to OH)
H (OH)
Variable (2.0 - 5.0)
Singlet (s) or Triplet (t)
³JHH ≈ 5-7 Hz (if coupled to CH₂)
In-Depth Signal Analysis
Thiazole Proton (H5): Protons on thiazole rings typically resonate at lower fields due to the aromatic ring current and the electronegativity of the nitrogen and sulfur atoms.[1][2] In unsubstituted thiazole, the H5 proton appears around 7.4 ppm in CDCl₃.[1] The presence of the electron-withdrawing 2-(difluoromethyl) group is expected to deshield the H5 proton, shifting it further downfield into the 7.5 - 8.0 ppm range.[3] Due to the absence of adjacent protons, this signal is expected to be a sharp singlet.
Difluoromethyl Proton (CHF₂): The proton of the difluoromethyl group is highly characteristic. It experiences strong coupling to the two adjacent fluorine atoms, resulting in a triplet multiplicity according to the n+1 rule (where n=2 fluorine atoms). The geminal proton-fluorine coupling constant (²JHF) is typically large, in the range of 50-75 Hz.[4][5] The strong electron-withdrawing effect of the two fluorine atoms causes significant deshielding, placing this signal in the 6.8 - 7.5 ppm region.[5][6]
Methylene Protons (CH₂OH): The methylene protons adjacent to the hydroxyl group are expected to appear in the 4.7 - 5.0 ppm range. Their chemical shift is influenced by the electronegativity of the oxygen atom and the adjacent thiazole ring. This signal will likely appear as a singlet if the hydroxyl proton is rapidly exchanging, or as a doublet if it couples to the hydroxyl proton.
Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature. It can appear anywhere from 2.0 to 5.0 ppm or even broader. Its signal may be a broad singlet due to rapid proton exchange, or a triplet if it couples to the adjacent methylene protons. A common technique to confirm the identity of this peak is a D₂O shake, where the labile OH proton is exchanged with deuterium, causing the signal to disappear from the spectrum.[7]
Comparative Spectral Analysis
To better understand the spectral features of 4-Thiazolemethanol, 2-(difluoromethyl)-, it is useful to compare its predicted spectrum with those of simpler, related molecules.
This comparison highlights how the introduction of the 2-(difluoromethyl) and 4-(methanol) substituents influences the chemical shifts of the thiazole ring protons. The downfield shift of the H5 proton in the target molecule compared to unsubstituted thiazole is evident, demonstrating the electron-withdrawing effect of the substituents. Furthermore, the characteristic triplet of the CHF₂ proton in benzyl(difluoromethyl)sulfane serves as a reliable reference for the expected signal in our target molecule.[5]
Experimental Protocol for ¹H NMR Analysis
A robust and reproducible protocol is essential for obtaining high-quality ¹H NMR data.
I. Sample Preparation
Select a High-Quality NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube rated for the spectrometer's magnetic field strength.[8]
Weigh the Sample: Accurately weigh approximately 5-25 mg of 4-Thiazolemethanol, 2-(difluoromethyl)-.[9]
Choose a Deuterated Solvent: Select an appropriate deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common starting point for many organic molecules.[7] Other options include DMSO-d₆ or Acetone-d₆ if solubility is an issue.[10]
Dissolve the Sample: Add approximately 0.6-0.7 mL of the deuterated solvent to the NMR tube containing the sample.[7]
Add Internal Standard: Add a small amount of an internal reference standard, typically tetramethylsilane (TMS), which is set to 0.00 ppm.
Ensure Homogeneity: Gently vortex or invert the tube to ensure the sample is completely dissolved and the solution is homogeneous. Any suspended particles will degrade the spectral quality.[9]
II. Spectrometer Setup and Data Acquisition
Insert the Sample: Carefully insert the NMR tube into the spinner turbine and place it in the spectrometer's autosampler or manual insertion port.
Lock and Shim: The spectrometer will lock onto the deuterium signal of the solvent to stabilize the magnetic field. The shimming process then optimizes the homogeneity of the magnetic field across the sample.
Acquire the Spectrum: Set the appropriate acquisition parameters, including the number of scans, pulse width, and acquisition time. For a standard ¹H NMR spectrum, 8 to 16 scans are typically sufficient for a sample of this concentration.
Caption: Experimental workflow for ¹H NMR analysis.
Data Interpretation and Potential Challenges
Peak Assignment: The predicted chemical shifts and multiplicities provide a strong basis for assigning the observed signals to the corresponding protons in the molecule.
Solvent Peaks: Be aware of residual proton signals from the deuterated solvent (e.g., CHCl₃ at 7.26 ppm in CDCl₃).[7]
Water Peak: A broad singlet from residual water may be present, typically between 1.5 and 4.5 ppm depending on the solvent.
Overlapping Signals: In some cases, signals may overlap. Higher-field NMR instruments (e.g., 500 or 600 MHz) can improve resolution and aid in interpretation.
Coupling to OH: The coupling between the CH₂ and OH protons may not always be observed due to rapid exchange. Lowering the temperature can sometimes slow this exchange and resolve the coupling.
By following this guide, researchers can confidently predict, acquire, and interpret the ¹H NMR spectrum of 4-Thiazolemethanol, 2-(difluoromethyl)-, ensuring accurate structural verification for their research and development endeavors.
References
JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind.
Michigan State University. (n.d.). Sample Preparation - Max T. Rogers NMR.
Psychogios, N., & Constantinou, M. A. (2010). A sample preparation protocol for 1H nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. PubMed, 5(3), e9737.
Abraham, R. J., et al. (n.d.). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Journal of the Chemical Society, Perkin Transactions 2.
Tiers, G. V. D. (1963). Nuclear Magnetic Resonance Spectra of Aryl Difluoromethyl Ethers. Journal of the American Chemical Society, 85(21), 3503-3505.
University of Minnesota Twin Cities. (n.d.). NMR Sample Preparation | College of Science and Engineering.
Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
Emsley, J. W., Feeney, J., & Sutcliffe, L. H. (Eds.). (1973). Progress in Nuclear Magnetic Resonance Spectroscopy (Vol. 8). Pergamon.
The Royal Society of Chemistry. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation Electronic Supporting Inf.
MDPI. (2017). 19F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole.
Modgraph. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics.
Modgraph. (n.d.). Substituent Chemical Shifts in NMR. Part 5: Mono and Difluoro S.C.S. in rigid molecules*.
AWS. (n.d.). Supporting Information.
Compound Interest. (n.d.). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES.
Arion, J., & de la Torre, M. C. (2002). 1H NMR EVIDENCE OF C−H---O, C−H---N AND C−H---Cl INTRAMOLECULAR HYDROGEN BONDING IN 2-AMINO-4-ARYLTHIAZOLES. Revista de la Sociedad Química de México, 46(3), 209-211.
Xia, D. G., et al. (2021). Design, synthesis and evaluation of antifungal bioactivity of novel pyrazole formamide thiazole derivatives as SDH inhibitors. Journal of Agricultural and Food Chemistry, 69(28), 8358-8365.
A Comparative Guide to HPLC Method Development for Purity Analysis of 4-Thiazolemethanol, 2-(difluoromethyl)-
This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 4-Thiazolemethanol, 2-(difluorome...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 4-Thiazolemethanol, 2-(difluoromethyl)-. We will navigate the logical progression from initial method screening to final optimization and validation, comparing the chosen method against viable alternatives to justify its selection. All protocols and justifications are grounded in established chromatographic theory and regulatory expectations.
Introduction: The Analytical Challenge
4-Thiazolemethanol, 2-(difluoromethyl)- is a heterocyclic compound with polar characteristics imparted by the hydroxyl and difluoromethyl groups, as well as the nitrogen and sulfur atoms in the thiazole ring. The purity of such active pharmaceutical ingredients (APIs) is a critical quality attribute, as impurities can impact both safety and efficacy.[1][2] The primary analytical challenge lies in developing a method that can retain this polar analyte while providing sufficient resolution from potential process impurities and degradation products, which may themselves be highly polar.[3][4]
A successful purity method must be stability-indicating, meaning it can resolve the active ingredient from any degradation products formed under stress conditions.[5][6][7] This guide will detail the development of such a method, from initial column and mobile phase screening to forced degradation studies.
Phase 1: Initial Method Development and Screening
The goal of this initial phase is to find a suitable combination of stationary and mobile phases that provides adequate retention and selectivity for the main component and its likely impurities.
Analyte Characteristics and Initial Column Selection
Expected Properties: High polarity, UV chromophore (thiazole ring).
Initial Column Screening Rationale: Due to the polar nature of the analyte, standard C18 columns may provide insufficient retention. Therefore, our screening process includes columns with alternative selectivities.
The following columns were selected for the initial screening:
Standard C18: The industry workhorse, used as a baseline.
Polar-Embedded C18: Contains polar groups embedded in the alkyl chains to improve retention of polar compounds in highly aqueous mobile phases and offer alternative selectivity.
Phenyl-Hexyl: Offers pi-pi interactions, which can be beneficial for retaining aromatic compounds like our thiazole derivative.
Hydrophilic Interaction Liquid Chromatography (HILIC): An alternative mode of chromatography that uses a polar stationary phase and a high organic mobile phase, ideal for retaining very polar compounds that are unretained in reversed-phase.
Experimental Protocol: Column Screening
Mobile Phase A: 0.1% Formic Acid in Water (for Reversed-Phase), 95:5 Acetonitrile:Water with 10mM Ammonium Formate (for HILIC)
Mobile Phase B: Acetonitrile (for Reversed-Phase), 5:95 Acetonitrile:Water with 10mM Ammonium Formate (for HILIC)
Gradient: A generic, fast gradient from 5% to 95% B over 10 minutes.
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection: UV at 254 nm (based on the typical absorbance of a thiazole ring).
Injection Volume: 5 µL
Sample: 4-Thiazolemethanol, 2-(difluoromethyl)- at 0.5 mg/mL in 50:50 Acetonitrile:Water.
Diagram of the Method Screening Workflow
Caption: Workflow for initial HPLC column and mobile phase screening.
Screening Results and Discussion
The following table summarizes the hypothetical results from our screening experiments.
Column Type
Retention Time (min)
Tailing Factor
Theoretical Plates
Observations
Standard C18
1.8
1.9
3500
Poor retention, close to the solvent front. Significant peak tailing.
Polar-Embedded C18
4.5
1.2
12500
Good retention and excellent peak shape. A promising candidate.
Phenyl-Hexyl
3.9
1.4
9800
Moderate retention, some peak asymmetry.
HILIC
6.2
1.3
11000
Good retention, but may be overly retentive for less polar impurities.
Causality of Choices: The standard C18 column failed to adequately retain the polar analyte due to "dewetting" or "phase collapse" in the highly aqueous mobile phase required for retention. The Polar-Embedded C18 column, with its integrated polar groups, mitigates this issue, resulting in superior retention and peak shape. While HILIC provided good retention, reversed-phase is often preferred for its robustness and broader applicability to impurities with varying polarities. Therefore, the Polar-Embedded C18 column was selected for further optimization.
Phase 2: Method Optimization and Forced Degradation
With a promising column and mobile phase system, the next step is to optimize the separation and prove its stability-indicating nature.
Optimization of Chromatographic Conditions
The generic gradient was optimized to improve resolution between the main peak and any potential impurities. Parameters such as gradient slope, temperature, and mobile phase pH were fine-tuned.
Optimized Method (Method A):
Column: Polar-Embedded C18 (e.g., Waters Atlantis T3, Agilent Poroshell 120 EC-C18), 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B: Acetonitrile
Gradient: 5% B for 1 min, ramp to 40% B over 15 min, ramp to 95% B over 2 min, hold for 3 min.
Flow Rate: 1.0 mL/min
Column Temperature: 35 °C
Detection: UV at 254 nm
Rationale for Optimization Choices:
TFA as a Modifier: TFA is an excellent ion-pairing agent for improving the peak shape of bases and provides good buffering capacity at low pH.
Shallow Gradient: A longer, shallower gradient enhances the resolution between closely eluting peaks.
Elevated Temperature: Increasing the temperature to 35 °C can improve peak efficiency and reduce column backpressure.
Forced Degradation Studies
To validate the method's stability-indicating capabilities, forced degradation studies were performed as recommended by the International Council for Harmonisation (ICH) guidelines.[5][6] The goal is to achieve 5-20% degradation of the active ingredient to ensure that any resulting degradants can be detected.[7]
Experimental Protocol: Forced Degradation
A stock solution of 4-Thiazolemethanol, 2-(difluoromethyl)- was subjected to the following stress conditions:
Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.
Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Solid drug substance at 105 °C for 48 hours.
Photolytic Degradation: Solution exposed to ICH-specified light conditions (1.2 million lux hours and 200 watt hours/square meter).
Diagram of the Forced Degradation Study Design
Caption: Experimental workflow for forced degradation studies.
Results of Forced Degradation:
The optimized method successfully separated the main peak from all degradation products. Peak purity analysis using a photodiode array (PDA) detector confirmed that the main peak was spectrally pure in all stressed samples, demonstrating specificity.
Stress Condition
% Degradation
Degradant Peaks Observed (Retention Time, min)
Resolution (Main Peak to Closest Impurity)
Acid Hydrolysis
12.5%
DP1 (6.8 min), DP2 (9.2 min)
3.1
Base Hydrolysis
18.2%
DP3 (5.5 min)
4.5
Oxidation
8.9%
DP4 (11.1 min)
2.8
Thermal
5.1%
Minor peaks, similar to control
>2.0
Photolytic
6.3%
DP5 (13.4 min)
3.9
These results confirm that the optimized method is stability-indicating.
Comparative Analysis: Alternative Methods
To provide a comprehensive guide, we compare our optimized method (Method A) with two other viable alternatives.
Method B: HILIC Approach. This method leverages a HILIC column to provide strong retention for the polar parent compound and its most polar degradants.
Method C: Fast Gradient on a Sub-2 µm Column. This UHPLC (Ultra-High-Performance Liquid Chromatography) method prioritizes speed of analysis.
Comparative Diagram of Methodologies
Caption: Comparison of the three HPLC method strategies.
Performance Comparison
The following table objectively compares the performance of the three methods based on key chromatographic parameters.
Parameter
Method A: Optimized RP-HPLC
Method B: HILIC
Method C: Fast UHPLC
Principle
Reversed-Phase on Polar-Embedded Column
Hydrophilic Interaction
Reversed-Phase on Sub-2µm Column
Analysis Time
~25 minutes
~20 minutes
~7 minutes
Resolution (Critical Pair)
3.1
2.5
1.9
Peak Symmetry (Main Peak)
1.2
1.4
1.3
Robustness
High (standard RP solvents)
Moderate (sensitive to water content)
Moderate (high pressure, potential for blockage)
Suitability
Ideal for formal stability studies and QC release, where resolution is paramount.
Best for separating extremely polar impurities that are unretained in RP.
Suitable for in-process controls or high-throughput screening where speed is critical.
Justification for Method Selection
While Method C offers a significant speed advantage, the compromised resolution (1.9) is too close to the generally accepted minimum of 1.5 for baseline separation, making it less reliable for quantifying closely eluting impurities. Method B (HILIC) is a powerful tool but can be less robust than reversed-phase methods due to its sensitivity to the mobile phase's water content, which can lead to variability in retention times.
Method A is the superior choice for a formal purity and stability-indicating assay. Its primary strengths are:
Superior Resolution: It provides the best separation for all observed degradation products, ensuring accurate quantification.
Excellent Peak Shape: The combination of a polar-embedded column and TFA modifier results in symmetrical peaks, which is crucial for accurate integration.
Proven Robustness: Reversed-phase chromatography is generally considered more rugged and transferable between labs than HILIC.
Conclusion
Through a systematic process of screening and optimization, we have developed a robust, specific, and stability-indicating HPLC method for the purity analysis of 4-Thiazolemethanol, 2-(difluoromethyl)-. The selected method, utilizing a polar-embedded C18 column with a shallow TFA/Acetonitrile gradient, demonstrates superior performance in terms of resolution and peak shape when compared to faster UHPLC or alternative HILIC approaches. This method is well-suited for its intended purpose in a regulated pharmaceutical development environment, providing trustworthy data for product release and stability monitoring.
References
Resolian. (n.d.). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]
Gautam, A., & Bency, J. (2014). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Retrieved from [Link]
Alsante, K. M., et al. (2011). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Pharma Hub. Retrieved from [Link]
Pharma Beginners. (2024). Forced Degradation Studies in Pharmaceuticals: How to Perform. Retrieved from [Link]
de Souza, M. V. N., & de Almeida, M. V. (2016). Impurities and Forced Degradation Studies: A Review. Bentham Science Publishers. Retrieved from [Link]
Separation Science. (n.d.). Strategies to Enable and Simplify HPLC Polar Compound Separation. Retrieved from [Link]
SIELC Technologies. (n.d.). Separation of Thiazole on Newcrom R1 HPLC column. Retrieved from [Link]
de Souza, M. V. N., & de Almeida, M. V. (2016). Impurities and Forced Degradation Studies: A Review. UNESP Institutional Repository. Retrieved from [Link]
Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Retrieved from [Link]
Waters Corporation. (2023). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]
A Comparative Guide to the Spectroscopic Identification of 4-Thiazolemethanol, 2-(difluoromethyl)-
Audience: Researchers, scientists, and drug development professionals. Abstract: The robust and unambiguous identification of novel chemical entities is a cornerstone of modern drug discovery and development. Small heter...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, scientists, and drug development professionals.
Abstract: The robust and unambiguous identification of novel chemical entities is a cornerstone of modern drug discovery and development. Small heterocyclic molecules, such as 4-Thiazolemethanol, 2-(difluoromethyl)-, present unique analytical challenges due to their complex electronic nature and the presence of NMR-active nuclei like fluorine. This guide provides an in-depth comparison of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—for the structural elucidation of this specific compound. We will explore the causality behind experimental choices, present detailed protocols, and offer comparative insights to guide researchers in developing a self-validating analytical workflow for confident identification.
The Strategic Imperative for Multi-Modal Analysis
In the landscape of pharmaceutical development, the precise structural confirmation of a synthesized compound is not merely a procedural step but a critical juncture that underpins all subsequent biological and toxicological evaluation. For a molecule like 4-Thiazolemethanol, 2-(difluoromethyl)-, which incorporates a biologically significant thiazole ring and a metabolically influential difluoromethyl group, ambiguity is not an option.[1] While individual spectroscopic techniques provide specific pieces of the structural puzzle, a truly confident assignment is only achieved through the strategic integration of multiple orthogonal methods. This guide champions a multi-spectroscopic approach, where the weaknesses of one technique are compensated by the strengths of another, culminating in a validated and irrefutable structural identification.
The workflow below illustrates the logical progression from sample preparation to final structure confirmation, emphasizing the synergistic interplay between NMR, MS, and IR spectroscopy.
Caption: Integrated workflow for spectroscopic identification.
Nuclear Magnetic Resonance (NMR): The Blueprint of Connectivity
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. For 4-Thiazolemethanol, 2-(difluoromethyl)-, a suite of NMR experiments is required to fully characterize its structure, with ¹⁹F NMR playing a crucial role.
Expertise in Action: The difluoromethyl (CHF₂) group is a key structural motif. In the ¹H NMR spectrum, the proton of this group will appear as a triplet due to coupling with the two equivalent fluorine atoms. Conversely, the ¹⁹F NMR spectrum will show a doublet, as the two equivalent fluorine atoms are coupled to the single proton. This reciprocal coupling provides definitive evidence for the presence of the CHF₂ group.[2][3] The magnitude of the coupling constants (J-values) across ¹H, ¹³C, and ¹⁹F spectra further validates the through-bond relationships between atoms.
Predicted NMR Data
The following table summarizes the expected chemical shifts (δ) and coupling patterns for the target molecule in a common solvent like CDCl₃.[4]
Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal reference. Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup: Use a spectrometer operating at a minimum of 400 MHz for ¹H.
¹H NMR Acquisition:
Tune and shim the probe for optimal field homogeneity.
Acquire a standard 1D proton spectrum with a 90° pulse angle, a relaxation delay of 2-5 seconds, and acquire at least 16 scans for good signal-to-noise.
¹³C NMR Acquisition:
Switch to the carbon channel.
Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance and sensitivity of ¹³C, a longer acquisition time (e.g., 1024 scans or more) and a relaxation delay of 2 seconds are recommended.
¹⁹F NMR Acquisition:
Switch to the fluorine channel.
Acquire a proton-decoupled ¹⁹F spectrum. If a proton-coupled spectrum is desired to observe the doublet, turn off the proton decoupler. ¹⁹F is a highly sensitive nucleus, so fewer scans are typically needed compared to ¹³C.[5]
Data Processing: Apply Fourier transformation, phase correction, and baseline correction to all spectra. Reference the ¹H and ¹³C spectra to TMS at 0.00 ppm. Reference the ¹⁹F spectrum to an external standard like CFCl₃ at 0.00 ppm.[5]
Mass Spectrometry (MS): The Definitive Molecular Formula
While NMR maps the molecular skeleton, high-resolution mass spectrometry (HRMS) provides the elemental composition with exceptional accuracy, serving as a primary method for confirming the molecular formula.
Expertise in Action: For a polar molecule with a hydroxyl group, Electrospray Ionization (ESI) is the preferred "soft" ionization technique as it typically generates the protonated molecular ion [M+H]⁺ with minimal fragmentation.[6][7] Obtaining a mass measurement accurate to within 5 parts-per-million (ppm) allows for the unambiguous determination of the elemental formula, distinguishing it from other potential isobaric compounds.
Predicted Mass Spectrometry Data
Ion
Calculated m/z
Analysis Type
Information Gained
[C₅H₅F₂NOS+H]⁺
166.0136
HRMS (ESI+)
Confirms elemental composition.
[M-H₂O+H]⁺
148.0030
MS/MS
Indicates presence of a hydroxyl group.
[M-CH₂OH]⁺
133.9918
MS/MS
Confirms the hydroxymethyl substituent.
[M-CHF₂+H]⁺
115.0270
MS/MS
Suggests cleavage of the difluoromethyl group.
Protocol: HRMS Analysis via ESI-TOF
Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent like methanol or acetonitrile/water (50:50).
Instrument Setup: Use a Time-of-Flight (TOF) or Orbitrap mass spectrometer coupled with an ESI source. Calibrate the instrument immediately prior to analysis using a known calibration standard to ensure high mass accuracy.
Infusion Analysis: Introduce the sample solution directly into the ESI source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).
Data Acquisition: Acquire data in positive ion mode over a mass range of m/z 50-500. Collect data for at least 1 minute to obtain an averaged, high-resolution spectrum.
Data Analysis: Determine the accurate mass of the most abundant ion (expected to be [M+H]⁺). Use the instrument's software to calculate the elemental formula that matches the measured mass with the lowest ppm error.
(Optional) MS/MS Analysis: If fragmentation data is desired, perform a product ion scan on the isolated [M+H]⁺ precursor ion to confirm the structural motifs listed in the table above.
Infrared (IR) Spectroscopy: The Functional Group Fingerprint
Infrared (IR) spectroscopy is a rapid and non-destructive technique that excels at identifying the presence of specific functional groups within a molecule. It serves as an excellent complementary technique for quick verification of key structural features.
Expertise in Action: The IR spectrum provides a simple "yes/no" confirmation for critical functionalities. A broad absorption band above 3200 cm⁻¹ is a hallmark of an alcohol's O-H stretch.[8] Crucially, the presence of strong, sharp absorption bands in the 1300-1100 cm⁻¹ region provides compelling evidence for the C-F bonds of the difluoromethyl group, an area of the spectrum often less cluttered by other vibrations.[9]
Predicted Infrared Absorption Bands
Wavenumber (cm⁻¹)
Intensity
Vibration Type
Functional Group
3400-3200
Strong, Broad
O-H Stretch
Alcohol
3120-3080
Medium
C-H Stretch
Thiazole Ring
2950-2850
Medium
C-H Stretch
CH₂
~1550, ~1480
Medium-Strong
C=N, C=C Stretch
Thiazole Ring
1300-1100
Strong, Sharp
C-F Stretch
Difluoromethyl
~1050
Strong
C-O Stretch
Primary Alcohol
Protocol: Acquiring an ATR-FTIR Spectrum
Sample Preparation: Place a small amount (a few milligrams) of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. No further preparation is needed.
Background Scan: Ensure the ATR crystal is clean and run a background spectrum of the empty accessory. This will be automatically subtracted from the sample spectrum.
Sample Scan: Apply pressure to the sample using the ATR anvil to ensure good contact with the crystal.
Data Acquisition: Co-add at least 16 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.
Data Analysis: Label the significant peaks in the spectrum and compare them to the expected values to confirm the presence of the key functional groups.
Comparative Analysis: Choosing the Right Tool for the Question
While all three techniques are essential for a complete picture, their utility varies depending on the specific analytical question being asked. Researchers must select the appropriate technique or combination of techniques to efficiently solve the problem at hand.
Caption: Decision matrix for selecting the appropriate spectroscopic technique.
For Molecular Formula and Weight:High-Resolution Mass Spectrometry is the unequivocal choice. Its ability to provide a highly accurate mass measurement is unparalleled.[6]
For Structural Isomerism and Connectivity:NMR Spectroscopy is the gold standard. It is the only technique that directly maps the bonding framework of the molecule, allowing differentiation between isomers.
For Rapid Functional Group Confirmation:IR Spectroscopy is the most efficient method. It provides a quick, low-cost confirmation that the expected chemical transformations have occurred.
For Fluorinated Moieties:¹⁹F NMR offers a direct, sensitive, and unambiguous window into the fluorine environment, making it an indispensable tool for any research involving organofluorine compounds.[10][11]
Conclusion
The spectroscopic identification of 4-Thiazolemethanol, 2-(difluoromethyl)- is a clear example of where a holistic, multi-technique approach is not just best practice, but essential for scientific rigor. The definitive connectivity map from NMR (¹H, ¹³C, and ¹⁹F), the unambiguous elemental formula from HRMS , and the rapid functional group validation from IR spectroscopy converge to form a self-validating system. By understanding the strengths and limitations of each technique and applying them strategically, researchers can ensure the highest level of confidence in their results, paving the way for successful downstream applications in drug development and beyond.
References
Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiprolifer
A Critical Review of a Recommended Analytical and Classification Approach for Organic Fluorinated Compounds with an Emphasis on Per- and Polyfluoroalkyl Substances. (2021). PubMed. [Link]
Infrared spectra of the synthesised 1,3,4 thiadiazole derivative A1... (2021). ResearchGate. [Link]
New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019). MDPI. [Link]
Determination of Total Organic Fluorine (TOF) in environmental samples using flow-injection and chromatographic methods. (2011). RSC Publishing. [Link]
Synthesis and characterization of new derivatives of thiazole with liquid crystalline properties. (n.d.). Slideshare. [Link]
FT-IR spectrum of 2-(4-methoxyphenyl)benzo[d]thiazole recorded at room temperature. (n.d.). ResearchGate. [Link]
Development of a Total Organic Fluorine Method for the Analysis of Process Wastewater Streams and Air from Fayetteville Works. (2021). Chemours. [Link]
A Short Guide to Common Testing Methods for Per- and Polyfluoroalkyl Substances (PFAS). (2020). BizNGO. [Link]
A Novel Method for the Fast, Sensitive, and Simple Analysis of Total Fluorine in Wastewater. (2021). Analytik Jena. [Link]
ISSN: 0975-8585 March–April 2015 RJPBCS 6(2) Page No. 718. (2015). Research Journal of Pharmaceutical, Biological and Chemical Sciences. [Link]
Comparison of Optical Spectroscopy Techniques for Pharmaceutical Analysis. (2025). Pharma Focus Europe. [Link]
Discovery of Thiazole-5-carboxamide Derivatives Containing Diphenyl Ether Fragments as Potential Succinate Dehydrogenase Inhibitors. (n.d.). DOI. [Link]
Choosing the Right Mass Spectrometry for Small Molecules. (2024). ZefSci. [Link]
A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. (2017). PMC. [Link]
Synthesis, computational study, solvatochromism and biological studies of thiazole-owing hydrazone derivatives. (2023). ScienceDirect. [Link]
Supporting Information for Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. (2015). The Royal Society of Chemistry. [Link]
SPECTROSCOPIC TECHNIQUES FOR IDENTIFICATION OF DRUGS IN DIFFERENT PHARMACEUTICAL PREPARATIONS. (n.d.). IIP Series. [Link]
Small Molecule Analysis Testing: HPLC vs GC. (2022). Brewer Science Blog. [Link]
4-methyl-5-thiazoleethanol at BMRB. (n.d.). Biological Magnetic Resonance Bank. [Link]
The experimental and simulated IR spectra of the 4-methyl-5-thiazoleethanol. (n.d.). ResearchGate. [Link]
19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. (n.d.). PMC. [Link]
Electronic Supporting Information for Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. (2015). The Royal Society of Chemistry. [Link]
Copy of 1H NMR and 13C NMR spectra. (2022). The Royal Society of Chemistry. [Link]
Molecular, Spectroscopic, NBO and NLO Properties of 4-Methyl-5-thiazoleethanol: A Comparative Theoretical Study. (2018). Acta Physica Polonica A. [Link]
Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles. (2021). ACS Publications. [Link]
NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). EPFL. [Link]
Mass spectrometry of 2-substituted 5-nitro-2-furyl thiazoles. Identification of microsomal nitroreduction products by electron impact mass spectrometry. (n.d.). PubMed. [Link]
In medicinal chemistry, the thiazole ring is a privileged scaffold, yet its alkylated derivatives often suffer from rapid oxidative clearance. This guide analyzes the strategic bioisosteric replacement of the methyl group (
) with a difluoromethyl group () on thiazole cores.
Key Insight: While the methyl group on a thiazole (particularly at C2) is a "metabolic soft spot" prone to rapid CYP450-mediated hydroxylation, the difluoromethyl moiety effectively blocks this pathway due to the high strength of the C-F bond (approx. 116 kcal/mol) and the electronic deactivation of the remaining C-H bond. Furthermore, unlike the fully fluorinated trifluoromethyl (
) group, retains hydrogen-bond donor capability, often preserving critical binding interactions while extending half-life ().
The methyl group attached to electron-deficient heterocycles like thiazole is chemically distinct from an aliphatic methyl.
Benzylic-like Reactivity: The
-system of the thiazole ring activates the -protons of the methyl group.
Metabolic Pathway: Cytochrome P450 enzymes (specifically CYP2C9, CYP2D6, and CYP3A4) initiate metabolism via Hydrogen Atom Transfer (HAT). The resulting radical is rapidly hydroxylated to a hydroxymethyl intermediate, which is subsequently oxidized to an aldehyde and carboxylic acid, or conjugated (glucuronidation).
The Difluoromethyl Advantage
Replacing
with introduces profound changes in metabolic susceptibility without drastically altering steric volume.
Feature
Methyl ()
Difluoromethyl ()
Impact on Stability
Bond Dissociation Energy (C-H)
~98 kcal/mol (activated)
>100 kcal/mol
High: Harder for CYP heme to abstract H•.
Electronic Effect
Weakly Electron Donating
Strong Electron Withdrawing
High: Reduces electron density on the ring, discouraging oxidation.
Lipophilicity (LogP)
Baseline
+0.1 to +0.3
Neutral/Positive: Slight increase aids permeability without solubility crash.
H-Bonding
None
Lipophilic H-Bond Donor
Bioactivity: Can mimic or interactions.
Diagram 1: Metabolic Pathway Comparison
The following diagram contrasts the oxidative fate of a 2-methylthiazole versus the metabolic blockade achieved by the difluoromethyl analog.
Caption: Comparative metabolic fate. The methyl group undergoes rapid oxidation, while the difluoromethyl group resists CYP-mediated hydrogen abstraction.
Comparative Performance Data
The following data illustrates the expected shift in metabolic parameters when transitioning from a methyl-thiazole lead to a difluoromethyl-thiazole analog. Data is derived from structure-metabolism relationship (SMR) principles in fluorinated drug design.
Table 1: In Vitro Metabolic Stability (Human Liver Microsomes)
Parameter
Methyl-Thiazole Analog
Difluoromethyl-Thiazole Analog
Fold Improvement
Intrinsic Clearance ()
> 50 L/min/mg (High)
< 15 L/min/mg (Low)
> 3x Reduction
Half-life ()
< 20 min
> 60 min
~3x Increase
Primary Metabolite
Thiazole-4-carboxylic acid
Minimal / Unchanged Parent
N/A
NADPH Consumption
Rapid
Slow
Efficiency Gain
Table 2: Physicochemical Shift
Property
Effect of Switch ()
pKa (Thiazole N)
Decreases by ~1-2 units (Basicity reduced due to F-induction).
LogD (pH 7.4)
Increases by 0.2 – 0.5 units (More lipophilic).
Permeability ()
Generally maintained or improved due to reduced polar surface area relative to metabolites.
Critical Note for Optimization: While stability increases, the electron-withdrawing nature of
lowers the basicity of the thiazole nitrogen. If this nitrogen is a critical H-bond acceptor in your target pocket, potency may decrease. Conversely, the proton itself can act as a novel H-bond donor (Lipophilic H-bond Donor), potentially capturing new interactions.
Experimental Protocol: Microsomal Stability Assay
To validate the stability enhancement in your own series, use the following standardized protocol. This workflow ensures data integrity through internal referencing.
Diagram 2: Assay Workflow
Caption: Step-by-step workflow for determining intrinsic clearance in liver microsomes.
Detailed Methodology
Reagent Setup:
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Microsomes: Pooled Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM), final conc. 0.5 mg/mL.[1][2]
Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).
Incubation:
Pre-warm microsome/buffer mix at 37°C for 10 min.
Spike test compound (from DMSO stock) to final concentration of 1
M (keeps DMSO < 0.1%).
Initiate reaction by adding pre-warmed NADPH cofactor.[1]
Sampling & Quenching:
At
min, remove 50 L aliquots.
Immediately dispense into 150
L ice-cold acetonitrile containing an internal standard (e.g., Warfarin or Tolbutamide).
Vortex and centrifuge at 4000 rpm for 20 min to pellet proteins.
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[3] Link
Xing, L., et al. (2015). Physicochemical Properties of the Difluoromethyl Group: A Lipophilic Hydrogen Bond Donor. ChemMedChem. Link
Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.[3] Link
Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition.[4][2][5] Link
Publish Comparison Guide: Reference Standards for 2-(difluoromethyl)-4-thiazolemethanol Analysis
Executive Summary: The Challenge of Niche Fluorinated Intermediates 2-(difluoromethyl)-4-thiazolemethanol represents a critical class of fluorinated heterocyclic building blocks, increasingly pivotal in the synthesis of...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Challenge of Niche Fluorinated Intermediates
2-(difluoromethyl)-4-thiazolemethanol represents a critical class of fluorinated heterocyclic building blocks, increasingly pivotal in the synthesis of next-generation Succinate Dehydrogenase Inhibitor (SDHI) fungicides and specific kinase inhibitors.[1] The introduction of the difluoromethyl (
) group at the C2 position enhances metabolic stability and lipophilicity compared to non-fluorinated analogs, but it complicates the availability of compendial reference standards.[1]
Unlike common commodity chemicals (e.g., Sulfurol), this specific intermediate often lacks a Pharmacopeial (USP/EP) or Certified Reference Material (CRM) designation.[1] Consequently, researchers must choose between Custom Synthesis , In-House Qualification , or Surrogate Quantification .[1][2] This guide objectively compares these pathways, providing the experimental frameworks required to establish a self-validating reference standard system.
Comparative Analysis of Reference Standard Options
Option A: Custom Synthesis (The "Gold" Standard)
Best For: GLP/GMP regulated environments requiring external traceability.[1][2]
Description: Outsourcing to specialized fluorine chemistry vendors (e.g., Enamine, WuXi AppTec) to produce a batch with a Certificate of Analysis (CoA).[1][2]
Cons: High lead time (4-8 weeks); significant cost ($2,000+ for custom grams).[1]
Option B: In-House Qualification (The "Silver" Standard)
Best For: R&D teams with analytical capabilities needing immediate material.[1]
Description: Purchasing "Building Block" grade material (often 95% purity) and upgrading it via Prep-HPLC or recrystallization, followed by "Mass Balance" characterization.[1]
Pros: Immediate availability; full control over the impurity profile.
Cons: Requires significant instrument time (NMR, KF, TGA).[1]
Option C: Surrogate/Relative Quantification (The "Bronze" Standard)
Best For: Early-stage screening or reaction monitoring.[1]
Description: Using a structural analog (e.g., 2-methyl-4-thiazolemethanol , CAS 137-00-8) as an external standard with a calculated Relative Response Factor (RRF).
Technical Specifications:
Assumption: The thiazole chromophore (
) dominates the UV response, making the vs substitution effect on extinction coefficient () minimal.[1]
This diagram guides the decision-making process based on regulatory needs and timeline.
Caption: Decision tree for selecting the appropriate reference standard grade based on regulatory requirements and resource availability.
Workflow 2: "Mass Balance" Qualification Logic
This diagram illustrates the self-validating logic for assigning potency to an in-house standard.
Caption: The "Mass Balance" approach ensures that the assigned potency accounts for all non-analyte mass, preventing systematic errors in quantification.[1]
References
European Medicines Agency (EMA). Guideline on the validation of analytical procedures.[1][2] (2022).[1][5] Link
U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics.[1][2] (2015).[1][2] Link
National Institute of Standards and Technology (NIST). Reference on Constants, Units, and Uncertainty.[1][2] (2024).[1] Link
PubChem. 2-Methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid (Structural Analog Data). (2024).[1][2] Link
MedChemExpress. 4-Methyl-5-thiazoleethanol (Sulfurol) Product Specifications. (2024).[1][2] Link
